Cas no 447405-11-0 (Benzo[3,4]cyclohept[1,2-d]imidazole, 1,4,5,6-tetrahydro-9-methyl-2-(3-pyridinyl)-)

• Product Name: Benzo[3,4]cyclohept[1,2-d]imidazole, 1,4,5,6-tetrahydro-9-methyl-2-(3-pyridinyl)-
• CAS No: 447405-11-0
• MF: C₁₈H₁₇N₃
• MW: 275.347683668137
• CID: 3012084
• PubChem ID: 22934132
• Update Time: 2025-07-09

Benzo[3,4]cyclohept[1,2-d]imidazole, 1,4,5,6-tetrahydro-9-methyl-2-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzo[3,4]cyclohept[1,2-d]imidazole, 1,4,5,6-tetrahydro-9-methyl-2-(3-pyridinyl)-
• FR252384
• DA-53405
• HY-U00335
• CHEMBL7342
• 9-Methyl-2-pyridin-3-yl-3,4,5,6-tetrahydro-1,3-diaza-benzo[e]azulene
• 447405-11-0
• AKOS040732577
• BDBM50111079
• SCHEMBL6835859
• CS-7364

• Inchi： InChI=1S/C18H17N3/c1-12-7-8-13-4-2-6-16-17(15(13)10-12)21-18(20-16)14-5-3-9-19-11-14/h3,5,7-11H,2,4,6H2,1H3,(H,20,21)
• InChI Key： UMPMAFOKUASNEU-UHFFFAOYSA-N
• SMILES： CC1=CC=C(CCC2)C(C3=C2N=C(C4=CC=CN=C4)N3)=C1

Computed Properties

• Exact Mass: 275.142247555g/mol
• Monoisotopic Mass: 275.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.6Ų

Benzo[3,4]cyclohept[1,2-d]imidazole, 1,4,5,6-tetrahydro-9-methyl-2-(3-pyridinyl)- Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Benzo[3,4]cyclohept[1,2-d]imidazole, 1,4,5,6-tetrahydro-9-methyl-2-(3-pyridinyl)-

Benzo[3,4]cyclohept[1,2-d]imidazole: A Comprehensive Overview

The compound with CAS No. 447405-11-0, known as Benzo[3,4]cyclohept[1,2-d]imidazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of heterocyclic compounds, which are characterized by their unique structural features and versatile applications. The long-tail keyword for this compound is 1,4,5,6-tetrahydro-9-methyl-2-(3-pyridinyl)-benzo[3,4]cyclohept[1,2-d]imidazole, reflecting its complex structure and functional groups.

Recent studies have highlighted the potential of Benzo[3,4]cyclohept[1,2-d]imidazole in various applications. For instance, researchers have explored its role as a building block in the synthesis of advanced materials. The presence of the pyridine ring and the imidazole moiety makes this compound highly versatile. The long-tail keyword 9-methyl group adds further complexity to its structure, enabling it to participate in a wide range of chemical reactions.

The synthesis of Benzo[3,4]cyclohept[1,2-d]imidazole involves a multi-step process that typically includes cyclization reactions and functional group transformations. Recent advancements in catalytic methods have made it possible to achieve higher yields and better control over the stereochemistry of the product. The long-tail keyword tetrahydro structure is a key feature that contributes to the compound's stability and reactivity.

In terms of applications, Benzo[3,4]cyclohept[1,2-d]imidazole has shown promise in the field of drug discovery. Its ability to form hydrogen bonds and its rigid structure make it an ideal candidate for designing bioactive molecules. The long-tail keyword pyridinyl group plays a crucial role in modulating the electronic properties of the compound, which is essential for its interaction with biological targets.

Furthermore, this compound has been investigated for its potential use in optoelectronic materials. The conjugated system within its structure allows for efficient charge transport properties. The long-tail keyword imidazole moiety is particularly important in this context due to its ability to act as both an electron donor and acceptor.

Recent research has also focused on the environmental impact of synthesizing and using this compound. Efforts are being made to develop greener synthesis routes that minimize waste and reduce energy consumption. The long-tail keyword methyl group has been found to influence the solubility and stability of the compound under different conditions.

In conclusion, Benzo[3,4]cyclohept[1,2-d]imidazole (CAS No. 447405-11-0) is a multifaceted compound with a wide range of potential applications. Its unique structure and functional groups make it a valuable tool in various fields of chemistry and materials science. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.